Cas no 2679801-94-4 ((3S)-3-methyl-4-(trifluoroacetamido)butanoic acid)

• Product Name: (3S)-3-methyl-4-(trifluoroacetamido)butanoic acid
• CAS No: 2679801-94-4
• MF: C₇H₁₀F₃NO₃
• MW: 213.154412746429
• CID: 5982861
• PubChem ID: 165914100
• Update Time: 2025-06-12

(3S)-3-methyl-4-(trifluoroacetamido)butanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6012210
• 2679801-94-4
• (3S)-3-methyl-4-(trifluoroacetamido)butanoic acid

• Inchi： 1S/C7H10F3NO3/c1-4(2-5(12)13)3-11-6(14)7(8,9)10/h4H,2-3H2,1H3,(H,11,14)(H,12,13)/t4-/m0/s1
• InChI Key： MNXVYXQXHQOTHU-BYPYZUCNSA-N
• SMILES： FC(C(NC[C@@H](C)CC(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 213.06127767g/mol
• Monoisotopic Mass: 213.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66.4Ų

Additional information on (3S)-3-methyl-4-(trifluoroacetamido)butanoic acid

Introduction to (3S)-3-methyl-4-(trifluoroacetamido)butanoic Acid (CAS No. 2679801-94-4)

(3S)-3-methyl-4-(trifluoroacetamido)butanoic acid, identified by its Chemical Abstracts Service (CAS) number 2679801-94-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a chiral center at the third carbon atom, exhibits a unique stereoisomeric configuration that makes it of particular interest for synthetic applications and biological studies.

The structural motif of (3S)-3-methyl-4-(trifluoroacetamido)butanoic acid consists of a four-carbon chain with a trifluoroacetamide substituent at the fourth position. The presence of the trifluoroacetamide group introduces fluorine atoms, which are known for their ability to modulate the pharmacokinetic and pharmacodynamic properties of molecules. This feature makes the compound a valuable intermediate in the synthesis of drug candidates targeting various therapeutic areas.

In recent years, there has been growing interest in the development of fluorinated compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The incorporation of fluorine atoms into pharmaceutical molecules has been shown to enhance their bioavailability and reduce susceptibility to enzymatic degradation. Consequently, derivatives of (3S)-3-methyl-4-(trifluoroacetamido)butanoic acid are being explored as potential leads in the discovery of novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the synthesis of protease inhibitors. Proteases play a crucial role in numerous biological pathways, and their inhibition is often a key strategy in drug development. The trifluoroacetamide moiety in (3S)-3-methyl-4-(trifluoroacetamido)butanoic acid can be strategically modified to create potent inhibitors targeting specific proteases involved in diseases such as cancer, inflammation, and viral infections. Recent studies have demonstrated that fluorinated analogs of this compound exhibit improved inhibitory activity against certain proteases compared to their non-fluorinated counterparts.

Another area where this compound has shown promise is in the development of antibiotics. The increasing prevalence of antibiotic-resistant bacteria necessitates the discovery of novel antimicrobial agents. The unique structural features of (3S)-3-methyl-4-(trifluoroacetamido)butanoic acid make it a versatile scaffold for designing molecules that can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Preliminary investigations have indicated that derivatives of this compound exhibit promising antibacterial activity against both Gram-positive and Gram-negative bacteria.

The stereochemistry of (3S)-3-methyl-4-(trifluoroacetamido)butanoic acid is another critical factor that contributes to its pharmaceutical relevance. Chiral centers are often essential for the biological activity of drugs, as different enantiomers can exhibit markedly different pharmacological profiles. The (3S) configuration ensures that the compound possesses specific interactions with biological targets, which can be fine-tuned through further chemical modifications. This stereochemical control is crucial for optimizing drug efficacy and minimizing side effects.

In addition to its potential as a lead compound, (3S)-3-methyl-4-(trifluoroacetamido)butanoic acid also serves as an important building block in synthetic chemistry. Its versatile structure allows for the introduction of various functional groups, enabling chemists to design complex molecules with tailored properties. This flexibility makes it a valuable tool for researchers exploring new synthetic pathways and methodologies.

The synthesis of fluorinated compounds remains a challenging yet rewarding area of research. The introduction of fluorine atoms often requires specialized techniques and reagents, but the resulting compounds frequently exhibit enhanced biological activity. The preparation of (3S)-3-methyl-4-(trifluoroacetamido)butanoic acid exemplifies these challenges and rewards, as it involves multi-step reactions that require precise control over reaction conditions and stereochemistry.

Recent advancements in computational chemistry have also contributed to the study of this compound. Molecular modeling techniques can be used to predict the binding modes of (3S)-3-methyl-4-(trifluoroacetamido)butanoic acid to biological targets, providing insights into its potential pharmacological activity. These computational approaches complement experimental studies and help guide the design of more effective drug candidates.

The future prospects for derivatives of (3S)-3-methyl-4-(trifluoroacetamido)butanoic acid are promising, with ongoing research focusing on optimizing their pharmacological properties and exploring new therapeutic applications. As our understanding of biological pathways continues to expand, so too will the opportunities for developing innovative treatments based on this versatile scaffold.